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Compound of Interest

Compound Name: Nitrosyl iodide

Cat. No.: B14621043 Get Quote

Welcome to the technical support center for the synthesis and isolation of solid nitrosyl iodide
(INO). This resource is designed for researchers, scientists, and drug development

professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs)

to address common challenges encountered during experimental procedures with this highly

reactive and unstable compound.

Frequently Asked Questions (FAQs)
Q1: What is nitrosyl iodide and why is it difficult to isolate as a solid?

Nitrosyl iodide (INO) is an inorganic compound with the molecular formula INO.[1][2] Its

isolation as a solid is challenging primarily due to its inherent instability. It is a highly labile

compound that readily decomposes at temperatures above -50 °C.[3] This thermal instability,

coupled with its reactivity towards moisture and air, makes its synthesis and isolation a

significant experimental hurdle.

Q2: What are the primary decomposition pathways for nitrosyl iodide?

Nitrosyl iodide can decompose through several pathways, primarily yielding nitrogen

monoxide and iodine or nitrogen dioxide and iodine.[1] The specific decomposition products

can be influenced by the experimental conditions.

Thermal Decomposition: 2 INO(g) ⇌ 2 NO(g) + I₂(g)[1]
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Oxidation: 2 INO(g) → 2 NO₂(g) + I₂(g)[1]

Q3: What are the expected physical properties of nitrosyl iodide?

Solid nitrosyl iodide is described as a pale yellow solid at temperatures below -50 °C.[3] Due

to its instability, extensive characterization of the solid state is limited.

Q4: Are there any safer, more stable analogs to nitrosyl iodide for synthetic applications?

Yes, other nitrosyl halides such as nitrosyl chloride (NOCl) and nitrosyl bromide (NOBr) are

generally more stable than nitrosyl iodide and are used in similar synthetic applications.[1]

The choice of a nitrosyl halide will depend on the specific reactivity required for a given

chemical transformation.

Troubleshooting Guide
This guide addresses specific issues that may arise during the synthesis and isolation of solid

nitrosyl iodide.
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Problem Possible Cause(s) Suggested Solution(s)

No solid product is formed, or

the product immediately

disappears.

1. Temperature is too high:

Nitrosyl iodide decomposes

above -50 °C.[3]2. Presence of

moisture or air: INO is highly

reactive with atmospheric

components.

1. Ensure all reactions and

manipulations are performed

at or below -50 °C. Use a

cryostat or a low-temperature

cooling bath.2. Work under a

strictly inert atmosphere (e.g.,

argon or nitrogen) using

Schlenk line or glovebox

techniques. Ensure all solvents

and reagents are rigorously

dried.

The isolated solid is dark

brown or violet instead of pale

yellow.

1. Decomposition to iodine:

The dark color is likely due to

the formation of elemental

iodine (I₂), a primary

decomposition product.[1]2.

Reaction with incompatible

materials: The product may be

reacting with grease,

incompatible solvents, or other

materials.

1. Lower the reaction and

isolation temperature. 2.

Minimize the time the solid is

kept, even at low

temperatures.3. Ensure all

glassware is scrupulously

clean and avoid using

materials that can be oxidized

by INO.

Low yield of the desired

product.

1. Incomplete reaction: The

equilibrium for the formation of

INO may not be favorable

under the chosen conditions.2.

Product loss during isolation:

The product may be

decomposing during filtration

or washing steps.

1. Adjust the stoichiometry of

the reactants (I₂ and NO).

Consider using a slight excess

of nitric oxide.2. Pre-cool all

filtration apparatus and

solvents to the reaction

temperature. Minimize the

duration of the isolation steps.

Inconsistent spectroscopic

data (IR, Raman).

1. Sample decomposition

during analysis: The sample

may be decomposing in the

spectrometer.2. Presence of

impurities: The sample may be

1. Use a low-temperature

stage for spectroscopic

analysis.2. Purify the starting

materials rigorously. Ensure

the inert atmosphere is
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contaminated with starting

materials, solvents, or

decomposition products.

maintained during sample

preparation for analysis.

Quantitative Data Summary
Due to the unstable nature of nitrosyl iodide, extensive quantitative data in the solid state is

scarce. The following table summarizes key available thermodynamic data for the gaseous

state.

Property Value Reference

Enthalpy of Formation

(ΔHf⁰₂₉₈)
29.0 ± 1 kcal/mol [4]

Molecular Weight 156.9106 g/mol [5][6][7]

Experimental Protocols
Synthesis of Solid Nitrosyl Iodide (General Method)

This protocol is a generalized procedure based on common methods for synthesizing unstable,

low-temperature species. Extreme caution should be exercised, and all operations must be

carried out by trained personnel in a suitable laboratory environment.

Materials:

Iodine (I₂), purified by sublimation

Nitric oxide (NO) gas, high purity

Inert gas (Argon or Nitrogen), high purity

Cryostat or low-temperature cooling bath

Schlenk line or glovebox

Pre-cooled reaction vessel and filtration apparatus
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Procedure:

Preparation: Assemble the reaction apparatus on a Schlenk line or in a glovebox. Ensure all

glassware is oven-dried and then cooled under a dynamic vacuum. The entire apparatus

must be maintained at or below -50 °C using a cryostat.

Reaction: Introduce a stoichiometric amount of purified iodine into the pre-cooled reaction

vessel under a positive pressure of inert gas.

Slowly introduce a stream of nitric oxide gas into the reaction vessel with gentle stirring. The

reaction is typically a direct combination: I₂ + 2NO → 2INO.[1]

Observation: The formation of a pale yellow solid indicates the presence of nitrosyl iodide.

Isolation: Once the reaction is complete, carefully filter the solid product at low temperature

using a pre-cooled filtration unit.

Storage: The isolated solid must be stored at or below -50 °C under an inert atmosphere and

in the dark. Any increase in temperature will lead to rapid decomposition.

Visualizations
Experimental Workflow for Nitrosyl Iodide Synthesis and
Isolation
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Caption: Workflow for the low-temperature synthesis and isolation of solid nitrosyl iodide.

Decomposition Pathways of Nitrosyl Iodide
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Thermal Decomposition Oxidation
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Caption: Primary decomposition pathways of nitrosyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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